Cas no 1515396-03-8 (2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one)

• Product Name: 2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one
• CAS No: 1515396-03-8
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6285912
• PubChem ID: 82606897
• Update Time: 2025-11-01

2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one
• EN300-1855952
• 1515396-03-8

• Inchi： 1S/C10H12FNO2/c1-6(12)10(13)8-4-3-7(11)5-9(8)14-2/h3-6H,12H2,1-2H3
• InChI Key： YPDGZXFPXLACNA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C(C(C)N)=O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one

Comprehensive Overview of 2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one (CAS No. 1515396-03-8)

The compound 2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one, identified by its CAS No. 1515396-03-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a fluoro-substituted aromatic ring and an amino-propanone backbone, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in designing novel therapeutics, given its bioactive properties and structural versatility.

In recent years, the demand for fluorinated compounds like 2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted drug delivery systems, where such molecules play a pivotal role. The incorporation of a methoxy group further enhances its solubility and interaction with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies.

One of the most frequently searched questions in scientific forums is: "What are the synthetic routes for 2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one?" The synthesis typically involves multi-step organic reactions, including Friedel-Crafts acylation and reductive amination, to introduce the amino-propanone moiety onto the fluorinated aromatic core. Researchers also explore green chemistry approaches to optimize yield and reduce environmental impact, reflecting the industry's shift toward sustainable practices.

The compound's pharmacokinetic profile is another hot topic, with studies focusing on its absorption, distribution, metabolism, and excretion (ADME) properties. Its fluoro and methoxy substituents are known to influence these parameters, making it a model compound for ADME optimization in drug design. Additionally, its potential as a building block for more complex molecules is widely discussed, particularly in the context of combinatorial chemistry and high-throughput screening.

From an industrial perspective, 2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one is often highlighted in discussions about scalable synthesis and cost-effective production. Companies are investing in process intensification technologies to meet the rising demand for such intermediates. The compound's relevance in patent literature further underscores its commercial potential, with numerous applications cited in central nervous system (CNS) therapeutics and anti-inflammatory agents.

In summary, 2-amino-1-(4-fluoro-2-methoxyphenyl)propan-1-one (CAS No. 1515396-03-8) represents a fascinating intersection of chemistry and pharmacology. Its structural attributes and functional groups make it a versatile player in modern drug development, while its alignment with industry trends ensures its continued relevance. As research progresses, this compound is likely to remain a focal point for innovation in medicinal chemistry and biotechnology.